Cas no 51958-57-7 (Naphthalene, 1,2,3,5,6,7-hexamethyl-)
51958-57-7 structure
Product Name:Naphthalene, 1,2,3,5,6,7-hexamethyl-
CAS No:51958-57-7
MF:C16H20
MW:212.330004692078
CID:360968
PubChem ID:23265096
Update Time:2025-04-19
Naphthalene, 1,2,3,5,6,7-hexamethyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 1,2,3,5,6,7-hexamethyl-
- 1,2,3,5,6,7-hexamethylnaphthalene
- 51958-57-7
- DTXSID00631898
-
- Inchi: 1S/C16H20/c1-9-7-15-14(6)12(4)10(2)8-16(15)13(5)11(9)3/h7-8H,1-6H3
- InChI Key: MKTUBUVQFJVXAE-UHFFFAOYSA-N
- SMILES: C12C=C(C)C(C)=C(C)C1=CC(C)=C(C)C=2C
Computed Properties
- Exact Mass: 212.1566
- Monoisotopic Mass: 212.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Naphthalene, 1,2,3,5,6,7-hexamethyl- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
51958-57-7 (Naphthalene, 1,2,3,5,6,7-hexamethyl-) Related Products
- 13764-18-6(1,4,6,7-Tetramethylnaphthalene)
- 573-98-8(1,2-Dimethylnaphthalene)
- 1134-40-3(2,3,6,7-Tetramethylnaphthalene)
- 146448-88-6(Phenanthrene,1,2,9-trimethyl-)
- 2131-43-3(1,2,5,6-Tetramethylnaphthalene)
- 2245-38-7(1,6,7-Trimethylnaphthalene)
- 15679-25-1(Pyrene, 4,5-dimethyl-)
- 581-40-8(2,3-Dimethylnaphthalene)
- 2717-42-2(Naphthalene,1,2,4-trimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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